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Compound Name: Gadodiamide (Omniscan)

Cat. No.: B15684932

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the in vitro relaxivity of Gadodiamide

(Omniscan®), a gadolinium-based contrast agent (GBCA) widely used in magnetic resonance

imaging (MRI). Understanding the relaxivity of Gadodiamide under various experimental

conditions is crucial for optimizing imaging protocols, developing new contrast agents, and

assessing their safety and efficacy. This document summarizes key quantitative data, details

experimental methodologies, and visualizes the workflow for relaxivity determination.

Core Concepts in Relaxivity
Relaxivity (r₁, r₂) is a measure of a contrast agent's ability to increase the relaxation rate of

water protons, thereby enhancing the signal intensity in T1-weighted or T2-weighted MR

images. It is an intrinsic property of the contrast agent and is influenced by factors such as the

magnetic field strength, temperature, and the composition of the surrounding medium.[1]

Longitudinal Relaxivity (r₁): Affects the T1 relaxation time and is crucial for T1-weighted

imaging.
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Transverse Relaxivity (r₂): Affects the T2 relaxation time and plays a role in T2-weighted

imaging. The r₂/r₁ ratio is an important parameter, as an increasing ratio with higher field

strength can impact image contrast.[2]

Quantitative Data: Relaxivity of Gadodiamide
The following tables summarize the longitudinal (r₁) relaxivity of Gadodiamide from various in

vitro studies. These values are presented in units of mM⁻¹s⁻¹.

Magnetic Field
Strength (T)

Medium
Temperature
(°C)

r₁ Relaxivity
(mM⁻¹s⁻¹)

Reference(s)

0.47 HEPES Buffer 37

12.3 - 55.6 (for

various

derivatives)

[1]

1.41 HEPES Buffer 37

8.3 - 32.6 (for

various

derivatives)

[1]

1.5 Not Specified Not Specified 4.0 - 4.6 [3]

1.5 Human Plasma 37
~4.8 (estimated

from graph)
[4]

3 Human Plasma 37
~5.0 (estimated

from graph)
[4][5]

4.7 Injured Rat Brain 36 2.8 [6]

7 Human Plasma 37
~3.8 (estimated

from graph)
[4][5]

Table 1: Longitudinal Relaxivity (r₁) of Gadodiamide at Various Magnetic Field Strengths and

Media.
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Temperature
(°C)

Medium
Magnetic Field
Strength (T)

r₁ Relaxivity
(mM⁻¹s⁻¹)

Reference(s)

21
Saline with

Albumin
Not Specified 4.0 - 4.9 [6]

37
Saline with

Albumin
Not Specified 3.4 - 4.5 [6]

37.5
Aqueous

Solution
1.4 3.75 ± 0.08 [7]

Table 2: Temperature Dependence of Gadodiamide r₁ Relaxivity.

Experimental Protocols for Relaxivity Measurement
The determination of in vitro relaxivity of Gadodiamide involves a series of precise steps, from

sample preparation to data acquisition and analysis. The following is a synthesized protocol

based on methodologies reported in the literature.[1][5][7]

Sample Preparation
Stock Solution Preparation: Prepare a stock solution of Gadodiamide of a known

concentration (e.g., 5-10 mM). The exact concentration should be verified using techniques

like inductively coupled plasma mass spectroscopy (ICP-MS).[1]

Medium Preparation: The choice of medium is critical as it influences relaxivity. Common

media include:

Deionized water

Saline solution (0.9% NaCl)

Phosphate-buffered saline (PBS) at a specific pH (e.g., 7.4)

Human blood plasma or serum[4][5]

Solutions containing macromolecules like human serum albumin (HSA) to mimic in vivo

conditions.[1]
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Serial Dilutions: Prepare a series of dilutions of the Gadodiamide stock solution in the

chosen medium. Typically, at least four to five different concentrations are used, ranging from

0 to a few mM (e.g., 0, 0.25, 0.5, 1.0, 2.0 mM).[5][7] A blank sample containing only the

medium is essential for baseline T1 measurement.

T1 Measurement
Instrumentation: T1 measurements are performed using either a nuclear magnetic

resonance (NMR) spectrometer (relaxometer) or a clinical/preclinical MRI scanner.[1][7]

Temperature Control: Maintain a constant and physiologically relevant temperature (e.g.,

37°C) throughout the experiment, as relaxivity is temperature-dependent.[5][8] Samples

should be allowed to equilibrate at the target temperature for a sufficient time (e.g., 20

minutes) before measurement.[1]

Pulse Sequence: An inversion recovery pulse sequence is typically used to measure T1

relaxation times. This involves applying a 180° inversion pulse followed by a variable

inversion time (TI) and a 90° excitation pulse. A range of TI values is used to accurately map

the recovery of longitudinal magnetization.[5]

Data Acquisition: Acquire the signal intensity for each concentration at each TI. The repetition

time (TR) should be at least five times the longest T1 to ensure full relaxation between

measurements.

Data Analysis and Relaxivity Calculation
T1 Calculation: For each Gadodiamide concentration, fit the signal intensity versus TI data to

the inversion recovery equation to determine the T1 relaxation time.

Relaxation Rate (R1): Convert the T1 values (in seconds) to the longitudinal relaxation rate

R1 (in s⁻¹) using the formula: R1 = 1/T1.

Relaxivity (r1) Calculation: Plot the relaxation rate (R1) as a function of the Gadodiamide

concentration (in mM). The data should yield a linear relationship. The slope of this line,

determined by linear regression, represents the longitudinal relaxivity (r1) in units of

mM⁻¹s⁻¹.[1]
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Visualizing the Workflow
The following diagrams illustrate the logical flow of the experimental process for determining

the in vitro relaxivity of Gadodiamide.
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Caption: Workflow for in vitro relaxivity measurement of Gadodiamide.

Intrinsic Factors Extrinsic Factors

In Vitro Relaxivity (r1, r2)
of Gadodiamide

Number of Inner-Sphere
Water Molecules (q) Water Residence Time (τm) Rotational Correlation

Time (τR) Magnetic Field Strength Temperature Composition of Medium
(e.g., plasma, viscosity)

Click to download full resolution via product page

Caption: Key factors influencing the in vitro relaxivity of Gadodiamide.

Conclusion
The in vitro relaxivity of Gadodiamide is a complex parameter that is dependent on a multitude

of intrinsic and extrinsic factors. As demonstrated by the compiled data, relaxivity values can
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vary significantly with changes in magnetic field strength, temperature, and the surrounding

medium. The decrease in r1 relaxivity at higher magnetic field strengths is a critical

consideration for high-field MRI applications.[5][9] The detailed experimental protocol and

workflows provided in this guide offer a standardized framework for conducting reproducible

and accurate in vitro relaxivity studies, which are essential for the continued development and

safe clinical use of gadolinium-based contrast agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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